2-Amino-4-(2,3-dimethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-4-(2,3-dimethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
302589-58-8
VCID:
VC0433265
InChI:
InChI=1S/C21H20N4O2/c1-26-17-9-5-8-15(19(17)27-2)18-14-7-4-3-6-13(14)16(10-22)20(25)21(18,11-23)12-24/h5-6,8-9,14,18H,3-4,7,25H2,1-2H3/t14-,18-/m0/s1
SMILES:
COC1=CC=CC(=C1OC)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N
Molecular Formula:
C21H20N4O2
Molecular Weight:
360.4g/mol
2-Amino-4-(2,3-dimethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 302589-58-8
Main Products
VCID: VC0433265
Molecular Formula: C21H20N4O2
Molecular Weight: 360.4g/mol
| CAS No. | 302589-58-8 |
|---|---|
| Product Name | 2-Amino-4-(2,3-dimethoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C21H20N4O2 |
| Molecular Weight | 360.4g/mol |
| IUPAC Name | (4R,4aR)-2-amino-4-(2,3-dimethoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C21H20N4O2/c1-26-17-9-5-8-15(19(17)27-2)18-14-7-4-3-6-13(14)16(10-22)20(25)21(18,11-23)12-24/h5-6,8-9,14,18H,3-4,7,25H2,1-2H3/t14-,18-/m0/s1 |
| Standard InChIKey | MHHHZWBNMRAUPF-KSSFIOAISA-N |
| Isomeric SMILES | COC1=CC=CC(=C1OC)[C@@H]2[C@H]3CCCC=C3C(=C(C2(C#N)C#N)N)C#N |
| SMILES | COC1=CC=CC(=C1OC)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N |
| Canonical SMILES | COC1=CC=CC(=C1OC)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N |
| PubChem Compound | 11837638 |
| Last Modified | Nov 11 2021 |
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